Cas no 1197-05-3 (3'-Aminopropiophenone)

• Product Name: 3'-Aminopropiophenone
• CAS No: 1197-05-3
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 117488
• PubChem ID: 2780884
• Update Time: 2025-10-29

3'-Aminopropiophenone Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(3-aminophenyl)-
• 1-(3-aminophenyl)propan-1-one
• 3’-AMINOPROPIOPHENONE
• 3-Amino-propiophenon
• 3-aminopropiophenone
• 3-Aminophenyl ethyl ketone
• 3-Propionylaniline
• DTXSID50381715
• MFCD00831416
• AKOS006221881
• 1-Propanone, 1-(3-aminophenyl)-
• STL370544
• CS-0188035
• 1197-05-3
• BS-52327
• EN300-113293
• SCHEMBL2208370
• 3/'-AMINOPROPIOPHENONE
• Z1203578334
• 3'-Aminopropiophenone
• 1-(3-AMINOPHENYL)-1-PROPANONE
• FT-0633464
• m-aminopropiophenone
• BAA19705
• AC-16296
• DB-041493
• SY139279
• 1-(3-Aminophenyl)propan-1-one;

• Inchi： 1S/C9H11NO/c1-2-9(11)7-4-3-5-8(10)6-7/h3-6H,2,10H2,1H3
• InChI Key： CGXJUBDTCAAXAY-UHFFFAOYSA-N
• SMILES： O=C(CC)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 149.08400
• Monoisotopic Mass: 149.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Density: 1.067±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 42 ºC
• Boiling Point: 0°C
• Flash Point: 0°C
• Refractive Index: 1.559
• Solubility: Slightly soluble (1.9 g/l) (25 º C),
• PSA: 43.09000
• LogP: 2.44270
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3'-Aminopropiophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Safety Term：S26-36
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Aminopropiophenone

Exploring the Versatile Applications and Properties of 3'-Aminopropiophenone (CAS No. 1197-05-3)

3'-Aminopropiophenone (CAS No. 1197-05-3) is an organic compound with significant relevance in pharmaceutical and chemical research. This aromatic ketone derivative, also known as 3'-amino propiophenone, features an amino group attached to the propiophenone backbone, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C9H11NO, and molecular weight of 149.19 g/mol, highlight its compact yet functional structure.

The compound's unique properties, such as its solubility in organic solvents and moderate melting point, make it suitable for various applications. Researchers often utilize 3'-Aminopropiophenone in the synthesis of more complex molecules, particularly in the development of pharmaceutical agents. Its role as a building block in medicinal chemistry cannot be overstated, as it contributes to the creation of compounds with potential therapeutic benefits.

One of the most searched questions about 3'-Aminopropiophenone is its safety profile and handling precautions. While it is not classified as a hazardous material under standard regulations, proper laboratory practices should always be followed. This includes using personal protective equipment (PPE) and ensuring adequate ventilation during handling. The compound's stability under normal conditions makes it a reliable choice for laboratory use.

In recent years, the demand for 3'-Aminopropiophenone has increased due to its applications in drug discovery and material science. Researchers are exploring its potential in creating novel polymers and coatings, leveraging its aromatic and amino functionalities. This aligns with the growing interest in sustainable and high-performance materials, a hot topic in both academic and industrial circles.

Another trending topic related to 3'-Aminopropiophenone is its role in green chemistry. Scientists are investigating eco-friendly synthesis routes for this compound to minimize environmental impact. This approach resonates with the global push towards sustainable chemical processes, making 3'-amino propiophenone a subject of interest in green chemistry forums and publications.

The analytical characterization of 3'-Aminopropiophenone typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure the compound's purity and identity, which are critical for its applications in sensitive fields like pharmaceuticals. The availability of high-purity 3'-Aminopropiophenone is essential for reproducible research outcomes.

Market trends indicate a steady growth in the supply of 3'-Aminopropiophenone, driven by its expanding applications. Suppliers and manufacturers are focusing on scalable production methods to meet the rising demand from research institutions and pharmaceutical companies. This compound's versatility ensures its continued relevance in the chemical industry.

For those seeking to purchase 3'-Aminopropiophenone, it is advisable to source it from reputable suppliers who provide detailed certificates of analysis (CoA). This ensures compliance with quality standards and guarantees the compound's suitability for intended applications. Transparency in sourcing is a key concern for researchers and industry professionals alike.

In summary, 3'-Aminopropiophenone (CAS No. 1197-05-3) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structural features and functional groups make it a valuable asset in synthetic chemistry. As research continues to uncover new uses for this compound, its importance in scientific and industrial settings is expected to grow.